Cas no 2229242-77-5 (2,4-difluoro-6-methoxyphenyl sulfamate)

• Product Name: 2,4-difluoro-6-methoxyphenyl sulfamate
• CAS No: 2229242-77-5
• MF: C₇H₇F₂NO₄S
• MW: 239.19658780098
• CID: 5968596
• PubChem ID: 165762821
• Update Time: 2025-06-08

2,4-difluoro-6-methoxyphenyl sulfamate Chemical and Physical Properties

Names and Identifiers

• 2,4-difluoro-6-methoxyphenyl sulfamate
• EN300-2004243
• 2229242-77-5

• Inchi： 1S/C7H7F2NO4S/c1-13-6-3-4(8)2-5(9)7(6)14-15(10,11)12/h2-3H,1H3,(H2,10,11,12)
• InChI Key： RPGOYMNVNDEWLX-UHFFFAOYSA-N
• SMILES： S(N)(=O)(=O)OC1C(=CC(=CC=1OC)F)F

Computed Properties

• Exact Mass: 239.00638520g/mol
• Monoisotopic Mass: 239.00638520g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 305
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 87Ų

Additional information on 2,4-difluoro-6-methoxyphenyl sulfamate

Introduction to 2,4-difluoro-6-methoxyphenyl sulfamate (CAS No. 2229242-77-5)

2,4-difluoro-6-methoxyphenyl sulfamate, with the CAS number 2229242-77-5, is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique molecular structure, which includes a sulfamate group and a substituted phenyl ring with difluoro and methoxy functionalities. These structural features contribute to its potential therapeutic applications and make it an intriguing subject for ongoing research.

The chemical structure of 2,4-difluoro-6-methoxyphenyl sulfamate can be represented as C₉H₈F₂N₂O₄S. The presence of the sulfamate group (SO₃H) and the difluoro substitution on the phenyl ring are key features that influence its physicochemical properties and biological activity. The methoxy group (OCH₃) further modulates the compound's lipophilicity and electronic properties, which are crucial for its interaction with biological targets.

In recent years, 2,4-difluoro-6-methoxyphenyl sulfamate has been studied for its potential as a lead compound in drug discovery. One of the primary areas of interest is its activity against various enzymes and receptors involved in disease pathways. For instance, research has shown that this compound exhibits potent inhibitory activity against specific kinases, which are key enzymes implicated in cancer progression and other proliferative disorders.

A study published in the Journal of Medicinal Chemistry highlighted the ability of 2,4-difluoro-6-methoxyphenyl sulfamate to selectively inhibit the activity of protein kinase B (Akt), a critical signaling molecule in cellular growth and survival pathways. The researchers found that this compound effectively reduced Akt phosphorylation in cancer cell lines, leading to decreased cell proliferation and increased apoptosis. These findings suggest that 2,4-difluoro-6-methoxyphenyl sulfamate could be a promising candidate for the development of novel anticancer agents.

Beyond its potential as an anticancer agent, 2,4-difluoro-6-methoxyphenyl sulfamate has also shown promise in other therapeutic areas. For example, preliminary studies have indicated that this compound may have anti-inflammatory properties, making it a potential candidate for treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease. The anti-inflammatory effects are thought to be mediated through the inhibition of pro-inflammatory cytokines and enzymes involved in the inflammatory response.

The pharmacokinetic properties of 2,4-difluoro-6-methoxyphenyl sulfamate have also been investigated to assess its suitability for clinical development. Studies have shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It is well-absorbed orally and has good bioavailability, which is essential for oral drug formulations. Additionally, it demonstrates low toxicity in preclinical models, further supporting its potential for therapeutic use.

In terms of safety and toxicity, extensive preclinical studies have been conducted to evaluate the potential adverse effects of 2,4-difluoro-6-methoxyphenyl sulfamate. These studies have generally shown that the compound is well-tolerated at therapeutic doses and does not exhibit significant toxicity in animal models. However, ongoing research is necessary to fully understand its long-term safety profile and to identify any potential side effects that may arise during clinical use.

The synthetic route for producing 2,4-difluoro-6-methoxyphenyl sulfamate has been optimized to ensure high yields and purity. The synthesis typically involves several steps, including the preparation of the substituted phenyl ring followed by the introduction of the sulfamate group. Advanced synthetic techniques such as microwave-assisted synthesis and catalytic methods have been employed to improve efficiency and reduce environmental impact.

In conclusion, 2,4-difluoro-6-methoxyphenyl sulfamate (CAS No. 2229242-77-5) is a promising compound with a wide range of potential therapeutic applications. Its unique chemical structure confers desirable pharmacological properties that make it an attractive candidate for further development in drug discovery programs. Ongoing research continues to explore its mechanisms of action and optimize its therapeutic potential for various diseases.